Cas no 24900-79-6 (3-Chloro-4-(4-chlorophenoxy)aniline)

• Product Name: 3-Chloro-4-(4-chlorophenoxy)aniline
• CAS No: 24900-79-6
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• MDL: MFCD00459649
• CID: 262138
• PubChem ID: 24879924
• Update Time: 2025-04-19

3-Chloro-4-(4-chlorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-chloro-4-(4-chlorophenoxy)-
• 3-Chloro-4-(4-chlorophenoxy)aniline
• 2,4'-DICHLORO-4-AMINODIPHENYL ETHER
• 3-chloro-4-(4-chlorophenoxy)Benzenamine
• 2,3-DIFLUOROBENZYL MERCAPTAN
• 2.4'-Dichlor-4-amino-diphenyl-aether
• 2-Chlor-4-amino-phenol-(4-chlor-phenylaether)
• 3-Chlor-4-(4-chlor-phenoxy)-anilin
• 3-chloro-4-(4-chloro-phenoxy)-aniline
• 3-chloro-4-(4-chlorophenoxy)-benzenamine
• 4-(4'-chlorophenoxy)-3-chloroaniline
• AK158425
• Oprea1_787579
• OQOCWFFSZSSEDS-UHFFFAOYSA-N
• STK389353
• NSC151251
• 8350AD
• 3-chloro-4-(p-chlorophenoxy)-aniline
• VZ22331
• TRA0003491
• 3-chloro-4-(4-chlorophenoxy)-aniline
• 3-chloro-4-(4-chlorophenoxy)phenylami
• DS-9351
• W-110604
• 3-CHLORO-4-P-CHLOROPHENOXYANILINE
• 3-Chloro-4-(4-chlorophenoxy)aniline, 97%
• CS-W010190
• EINECS 246-519-8
• AKOS000100383
• A817535
• 24900-79-6
• s10620
• 3-CHLORO-4-(P-CHLOROPHENOXY)PHENYLAMINE
• DTXSID10179610
• SCHEMBL554722
• NS00027764
• MFCD00459649
• NSC-14501
• FT-0638468
• NSC 151251
• CL785R3XV3
• NSC-151251
• Aniline, 3-chloro-4-(p-chlorophenoxy)-
• ZAA90079
• Benzenamine, 3-chloro-4-(4-chlorophenoxy)-
• UNII-CL785R3XV3
• DB-046570

• MDL： MFCD00459649
• Inchi： 1S/C12H9Cl2NO/c13-8-1-4-10(5-2-8)16-12-6-3-9(15)7-11(12)14/h1-7H,15H2
• InChI Key： OQOCWFFSZSSEDS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)Cl)N

Computed Properties

• Exact Mass: 253.00600
• Monoisotopic Mass: 253.006119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Yellowish brown powder
• Density: 1.364
• Melting Point: 73-77 °C (lit.)
• Boiling Point: 364.7°Cat760mmHg
• Flash Point: 174.4°C
• Refractive Index: 1.635
• PSA: 35.25000
• LogP: 4.94910

3-Chloro-4-(4-chlorophenoxy)aniline Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Other Chemical Reagents